Cas no 105537-47-1 (ethyl 4,4-diethoxy-2-methylbutanoate)

• Product Name: ethyl 4,4-diethoxy-2-methylbutanoate
• CAS No: 105537-47-1
• Molecular Formula: C₁₁H₂₂O₄
• Molecular Weight: 218.28998
• MDL: MFCD22196688
• CID: 1155468
• PubChem ID: 13735299

ethyl 4,4-diethoxy-2-methylbutanoate Properties

Names and Identifiers

• Butanoic acid, 4,4-diethoxy-2-methyl-, ethyl ester
• ethyl 2-methyl-4,4-diethoxybutanoate
• ethyl 4,4-diethoxy-2-methylbutanoate
• ethyl4,4-diethoxy-2-methylbutanoate
• EN300-96589
• 105537-47-1

• MDL： MFCD22196688
• InChIKey： ZZRDYXBGXJBMFQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H22O4/c1-5-13-10(14-6-2)8-9(4)11(12)15-7-3/h9-10H,5-8H2,1-4H3
• SMILES： CCOC(CC(C)C(=O)OCC)OCC

Computed Properties

• Exact Mass: 218.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 218.15180918g/mol
• Heavy Atom Count: 15
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• LogP: 1.97480
• PSA: 44.76000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters